4-Methyl-2,3-diphenylbenzo[b]thiophene
Overview
Description
4-Methyl-2,3-diphenylbenzo[b]thiophene is a chemical compound with the molecular formula C21H16S . It is a derivative of benzo[b]thiophene, a heterocyclic compound that contains a five-membered ring made up of one sulfur atom and four carbon atoms .
Synthesis Analysis
The synthesis of 2,3-diarylbenzo[b]thiophene derivatives, which includes this compound, has been achieved via Suzuki coupling reactions . Other methods for synthesizing thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis .Molecular Structure Analysis
The molecular structure of this compound can be viewed using a 2D Mol file or a computed 3D SD file . The molecular weight of this compound is 300.42 .Scientific Research Applications
Organic Semiconductors
4-Methyl-2,3-diphenylbenzo[b]thiophene and its analogues, such as 2,6-diphenylbenzo[1,2-b:4,5-b']dichalcogenophenes, have shown significant potential as organic semiconductors, particularly in field-effect transistors. These compounds have been synthesized effectively and demonstrated good p-type semiconductor properties. The selenophene analogue, in particular, showcased a high field-effect transistor (FET) mobility of 0.17 cm²/Vs (Takimiya et al., 2004).
Novel Charge Transporting Materials
Compounds like 5-diarylamino-2-methylbenzo[b]thiophene, a triphenylamine-based charge-transporting material, have been studied for their bromination selectivity and potential in electronic applications. This research includes experiments and molecular simulations, revealing insights into the electron structure and "non-planar" conjugated models (Wu et al., 2013).
Photocyclization and Photochromic Properties
1,2-Bis(benzo[b]thiophen-3-yl)ethene derivatives, related to this compound, have been synthesized and noted for their thermally irreversible and fatigue-resistant photochromic properties. These compounds undergo reversible photocyclization to produce stable, colored closed-ring forms, highlighting their potential in photochromic applications (Uchida et al., 1990).
Organic Synthesis and Tubulin Binding Agents
2,3-Disubstituted benzo[b]thiophenes, including derivatives of this compound, have been developed as part of a novel palladium-mediated coupling approach. This method has been applied to the synthesis of tubulin binding agents, showcasing the compound's potential in medicinal chemistry and drug development (Flynn et al., 2001).
Antioxidant Activity
New derivatives of 2,3-dimethylbenzo[b]thiophene, such as 7-aryl or 7-heteroarylamino-2,3-dimethylbenzo[b]thiophenes, have been prepared and evaluated for their antioxidant properties. These compounds exhibit significant antioxidant activity, suggesting their potential in pharmacological and nutraceutical applications (Queiroz et al., 2007).
Properties
IUPAC Name |
4-methyl-2,3-diphenyl-1-benzothiophene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16S/c1-15-9-8-14-18-19(15)20(16-10-4-2-5-11-16)21(22-18)17-12-6-3-7-13-17/h2-14H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEIRJJZYVLHPIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=C2C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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